Cas no 1421441-94-2 (N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide
• CAS No: 1421441-94-2
• MF: C₂₂H₂₁ClN₂O₃
• MW: 396.866744756699
• CID: 6285857
• PubChem ID: 71787963
• Update Time: 2025-05-23

N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide
• N'-[(4-CHLOROPHENYL)METHYL]-N-[3-HYDROXY-3-(NAPHTHALEN-1-YL)PROPYL]ETHANEDIAMIDE
• F6190-2376
• N'-[(4-chlorophenyl)methyl]-N-(3-hydroxy-3-naphthalen-1-ylpropyl)oxamide
• 1421441-94-2
• AKOS024536880
• N1-(4-chlorobenzyl)-N2-(3-hydroxy-3-(naphthalen-1-yl)propyl)oxalamide
• VU0535483-1

• Inchi： 1S/C22H21ClN2O3/c23-17-10-8-15(9-11-17)14-25-22(28)21(27)24-13-12-20(26)19-7-3-5-16-4-1-2-6-18(16)19/h1-11,20,26H,12-14H2,(H,24,27)(H,25,28)
• InChI Key： JNZULGBYNHCRSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NCCC(C1=CC=CC2C=CC=CC1=2)O)=O)=O

Computed Properties

• Exact Mass: 396.1240702g/mol
• Monoisotopic Mass: 396.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide

Recent Advances in the Study of N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide (CAS: 1421441-94-2)

The compound N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide (CAS: 1421441-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a chlorophenyl and naphthalene moiety suggests possible interactions with biological targets such as enzymes or receptors, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that it exhibits notable activity in modulating specific biochemical pathways, particularly those involved in inflammation and cell proliferation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and interaction with target proteins. These studies are crucial for the development of novel therapeutic agents based on this chemical scaffold.

In addition to its pharmacological potential, the synthetic pathways for N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide have been optimized to improve yield and purity. Recent publications highlight innovative synthetic strategies that reduce the number of steps and utilize greener solvents, aligning with the growing emphasis on sustainable chemistry in drug development. These advancements not only enhance the feasibility of large-scale production but also contribute to the compound's appeal as a candidate for further preclinical studies.

Another critical area of research involves the compound's pharmacokinetic and toxicological profile. Early-stage in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. While the results are promising, further investigations are necessary to fully assess its safety and efficacy. Researchers are particularly interested in its potential off-target effects and the possibility of metabolite-induced toxicity, which could influence its suitability for clinical development.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic applications. For instance, recent partnerships have focused on screening N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide against a panel of disease-relevant targets, including kinases and GPCRs. These high-throughput screening campaigns have identified several promising leads, paving the way for structure-activity relationship (SAR) studies and further optimization.

In conclusion, the compound N'-(4-chlorophenyl)methyl-N-3-hydroxy-3-(naphthalen-1-yl)propylethanediamide (CAS: 1421441-94-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with emerging pharmacological data, position it as a potential candidate for the development of new therapeutic agents. Continued research efforts, particularly in understanding its mechanism of action and optimizing its pharmacokinetic properties, will be essential to fully realize its therapeutic potential.